509-80-8

Mitraphylline

In Stock

• CAS RN:
• 509-80-8

• Formula:
• C21H24N2O4

• InChI:
• InChI=1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14+,18-,21+/m0/s1

• InChIKey:
• JMIAZDVHNCCPDM-DAFCLMLCSA-N

• Mitraphylline is the major pentacyclic oxindolic alkaloid found in U. tomentosa and has anti-inflammatory and antiproliferative properties. It reduces production of nitric oxide (NO), IL-8, IL-6, and TNF-α as well as expression of inducible nitric oxide synthase (iNOS) in LPS-activated human neutrophils. Mitraphylline inhibits the growth of SKN-BE neuroblastoma, GAMG glioblastoma, MHH-ES-1 Ewing's sarcoma, and MT-3 breast cancer cells (IC50s = 12.3, 20, 17.15, and 11.18 μM, respectively). In vivo, mitraphylline (30 mg/kg per day) inhibits LPS-induced release of IL-1α, IL-1β, IL-17, and TNF-α in mouse serum.
  Mitraphyllin is used in studies to evaluate isoniazid resistance and antibiotic activity potentiation in Mycobacterium using antibiotic combinations.
  Mitraphylline is isolated from Uncaria tomentosa and has potential anti-inflammatory activity.
  

Isazophos

In Stock

• CAS RN:
• 42509-80-8

• Formula:
• C9H17ClN3O3PS

• InChI:
• InChI=1S/C9H17ClN3O3PS/c1-5-14-17(18,15-6-2)16-9-11-8(10)13(12-9)7(3)4/h7H,5-6H2,1-4H3

• InChIKey:
• XRHGWAGWAHHFLF-UHFFFAOYSA-N

• Isazophos is an organophosphate pesticide.
  Isazofos is an organic thiophosphate.
  

5-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid

In Stock

• CAS RN:
• 2243509-80-8

• Formula:
• C22H19F2NO4

• InChI:
• InChI=1S/C22H19F2NO4/c23-22(24)18(19(26)27)21(22)9-12(10-21)25-20(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,25,28)(H,26,27)

• InChIKey:
• CTLPNLUJIQWKMY-UHFFFAOYSA-N

• 5-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C22H19F2NO4 and its molecular weight is 399.394. The purity is usually 95%.

(E)-4-(Dimethylamino)-1-[(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]but-2-en-1-one

Usually In Stock

• CAS RN:
• 2248509-80-8

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c1-12(2)5-3-4-11(14)13-7-10-6-9(13)8-15-10/h3-4,9-10H,5-8H2,1-2H3/b4-3+/t9-,10-/m0/s1

• InChIKey:
• BQUXNECOURVILP-UWVGGRQHSA-N

• (E)-4-(Dimethylamino)-1-[(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl]but-2-en-1-one is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.277. The purity is usually 95%.